Cas no 87294-17-5 (Benzenamine, 3-chloro-4-[4-(1-methylethoxy)phenoxy]-)

Benzenamine, 3-chloro-4-[4-(1-methylethoxy)phenoxy]- structure
87294-17-5 structure
Product Name:Benzenamine, 3-chloro-4-[4-(1-methylethoxy)phenoxy]-
CAS No:87294-17-5
MF:C15H16ClNO2
MW:277.746043205261
CID:657904
PubChem ID:71413208
Update Time:2025-04-19

Benzenamine, 3-chloro-4-[4-(1-methylethoxy)phenoxy]- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 3-chloro-4-[4-(1-methylethoxy)phenoxy]-
    • 3-chloro-4-(4-propan-2-yloxyphenoxy)aniline
    • DTXSID50832737
    • 3-Chloro-4-{4-[(propan-2-yl)oxy]phenoxy}aniline
    • A1-05080
    • 87294-17-5
    • Inchi: 1S/C15H16ClNO2/c1-10(2)18-12-4-6-13(7-5-12)19-15-8-3-11(17)9-14(15)16/h3-10H,17H2,1-2H3
    • InChI Key: YLQAURQUWQYPNW-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=CC=1OC1C=CC(=CC=1)OC(C)C)N

Computed Properties

  • Exact Mass: 277.0869564g/mol
  • Monoisotopic Mass: 277.0869564g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 267
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 44.5Ų
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